Cas no 1071497-43-2 (4-bromo-5-cyclopropyl-1,2-oxazole)

• Product Name: 4-bromo-5-cyclopropyl-1,2-oxazole
• CAS No: 1071497-43-2
• MF: C₆H₆BrNO
• MW: 188.02194070816
• CID: 6061746
• PubChem ID: 67457591
• Update Time: 2025-05-20

4-bromo-5-cyclopropyl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5-cyclopropyl-1,2-oxazole
• 4-Bromo-5-cyclopropylisoxazole
• Isoxazole, 4-bromo-5-cyclopropyl-
• CZJSEMZMYVIVKD-UHFFFAOYSA-N
• SCHEMBL2573028
• EN300-7017504
• 1071497-43-2

• Inchi： 1S/C6H6BrNO/c7-5-3-8-9-6(5)4-1-2-4/h3-4H,1-2H2
• InChI Key： CZJSEMZMYVIVKD-UHFFFAOYSA-N
• SMILES： O1C(C2CC2)=C(Br)C=N1

Computed Properties

• Exact Mass: 186.96328g/mol
• Monoisotopic Mass: 186.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.715±0.06 g/cm3(Predicted)
• Boiling Point: 238.9±28.0 °C(Predicted)
• pka: -3.63±0.50(Predicted)

Additional information on 4-bromo-5-cyclopropyl-1,2-oxazole

Professional Introduction to Compound with CAS No. 1071497-43-2 and Product Name: 4-bromo-5-cyclopropyl-1,2-oxazole

The compound with the CAS number 1071497-43-2 and the product name 4-bromo-5-cyclopropyl-1,2-oxazole represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The 1,2-oxazole core is a privileged scaffold in medicinal chemistry, known for its ability to exhibit a wide range of biological activities. The introduction of a bromo substituent at the 4-position and a cyclopropyl group at the 5-position further enhances its pharmacological profile, making it a promising candidate for further investigation.

Recent research has highlighted the importance of 4-bromo-5-cyclopropyl-1,2-oxazole in the development of novel therapeutic agents. The bromo group serves as a versatile handle for further functionalization, allowing chemists to explore diverse derivatives with tailored biological activities. Additionally, the cyclopropyl moiety is known to improve metabolic stability and binding affinity, which are critical factors in drug design. Studies have demonstrated that compounds containing this motif often exhibit potent activity against various targets, including enzymes and receptors relevant to human diseases.

In particular, the 1,2-oxazole ring is a key structural element that contributes to the compound's pharmacological properties. This scaffold is found in numerous bioactive molecules, including antiviral, antibacterial, and anticancer agents. The presence of both bromo and cyclopropyl substituents in 4-bromo-5-cyclopropyl-1,2-oxazole suggests that it may possess multiple modes of action, making it a valuable asset in the quest for new treatments. Current research is focused on elucidating its mechanism of action and exploring its potential in preclinical studies.

The synthesis of 4-bromo-5-cyclopropyl-1,2-oxazole involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. The introduction of the bromo group typically requires precise control over reaction conditions to avoid unwanted side products. Similarly, the incorporation of the cyclopropyl ring necessitates careful selection of reagents and catalysts to ensure high yield and purity. These synthetic challenges underscore the complexity of developing novel heterocyclic compounds but also demonstrate the capabilities of contemporary chemical methodologies.

One of the most exciting aspects of 4-bromo-5-cyclopropyl-1,2-oxazole is its potential as a building block for more complex molecules. By leveraging its reactive sites, chemists can design derivatives with enhanced potency or selectivity. For instance, modifications at the 4-bromo position can introduce new functional groups that interact with biological targets in unique ways. Meanwhile, alterations around the cyclopropyl ring can fine-tune physicochemical properties such as solubility and bioavailability. Such flexibility makes this compound an indispensable tool in medicinal chemistry.

The pharmaceutical industry has shown keen interest in exploring derivatives of 4-bromo-5-cyclopropyl-1,2-oxazole due to its promising preclinical data. Initial studies have revealed that this compound exhibits inhibitory activity against several key enzymes implicated in disease pathways. Furthermore, its structural features suggest that it may have fewer side effects compared to existing treatments. These findings have spurred further research into optimizing its pharmacokinetic profile and expanding its therapeutic applications.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of 4-bromo-5-cyclopropyl-1,2-oxazole. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at an atomic level. This information is crucial for designing more effective derivatives and guiding experimental efforts. By integrating experimental data with computational insights, scientists can accelerate the drug discovery process significantly.

The future prospects for 4-bromo-5-cyclopropyl-1,2-oxazole are bright, with ongoing research aimed at uncovering new applications and improving its efficacy. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical reality. As our understanding of this compound grows, so too does our ability to harness its potential for improving human health.

In conclusion,4-bromo-5-cyclopropyl-1,2-oxazole (CAS No. 1071497-43-2) stands as a testament to the power of heterocyclic chemistry in drug development. Its unique structural features and promising biological activities make it a cornerstone in modern medicinal chemistry research. With continued innovation and collaboration, this compound is poised to make significant contributions to future therapies.